Cas no 116681-58-4 ((2,3-Difluorophenyl)hydrazine)

• Product Name: (2,3-Difluorophenyl)hydrazine
• CAS No: 116681-58-4
• MF: C₆H₆F₂N₂
• MW: 144.122047901154
• MDL: MFCD19053254
• CID: 1006708
• PubChem ID: 12891832
• Update Time: 2025-05-21

(2,3-Difluorophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)hydrazine
• (2,3-difluorophenyl)hydrazine
• 1-(4-Methoxy-phenyl)-5-methyl-1H-benzotriazole
• KUZSKMQWYVHGFE-UHFFFAOYSA-N
• MFCD10000128
• CS-0268646
• AKOS010309627
• Hydrazine, (2,3-difluorophenyl)-
• 2,3-difluorophenyl hydrazine
• EN300-92135
• 2,3-difluorophenylhydrazine
• 116681-58-4
• SCHEMBL3231386
• DTXSID30512424
• (2,3-Difluorophenyl)hydrazine

• MDL： MFCD19053254
• Inchi： 1S/C6H6F2N2/c7-4-2-1-3-5(10-9)6(4)8/h1-3,10H,9H2
• InChI Key： KUZSKMQWYVHGFE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1NN)F

Computed Properties

• Exact Mass: 144.04990452g/mol
• Monoisotopic Mass: 144.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2,3-Difluorophenyl)hydrazine

Recent Advances in the Application of (2,3-Difluorophenyl)hydrazine (CAS: 116681-58-4) in Chemical Biology and Pharmaceutical Research

The compound (2,3-Difluorophenyl)hydrazine (CAS: 116681-58-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This hydrazine derivative serves as a critical building block in the synthesis of various bioactive molecules, including heterocyclic compounds with potential therapeutic effects. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and anticancer compounds, making it a focal point in medicinal chemistry.

One of the most notable applications of (2,3-Difluorophenyl)hydrazine is its incorporation into the synthesis of pyrazole and indazole derivatives. These heterocyclic scaffolds are known for their broad-spectrum biological activities, ranging from anti-inflammatory to antitumor properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a series of pyrazole-based compounds synthesized using (2,3-Difluorophenyl)hydrazine as a key intermediate. The study reported potent inhibitory activity against cyclin-dependent kinases (CDKs), which are crucial targets in cancer therapy.

In addition to its role in kinase inhibitor development, (2,3-Difluorophenyl)hydrazine has been explored for its potential in antimicrobial drug design. Researchers have utilized this compound to synthesize novel hydrazone derivatives with enhanced antibacterial and antifungal properties. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of such derivatives, revealing promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).

The mechanistic insights into the biological activities of (2,3-Difluorophenyl)hydrazine-derived compounds have also been a subject of intensive research. Advanced computational modeling and X-ray crystallography studies have elucidated the binding modes of these compounds with their target proteins, providing a structural basis for further optimization. For instance, molecular docking studies have shown that the difluorophenyl moiety plays a critical role in enhancing binding affinity and selectivity toward specific enzyme active sites.

Despite these advancements, challenges remain in the large-scale synthesis and pharmacokinetic optimization of (2,3-Difluorophenyl)hydrazine-based compounds. Recent efforts have focused on improving the synthetic routes to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have shown promise in addressing these challenges. Furthermore, preclinical studies are underway to evaluate the bioavailability and toxicity profiles of these compounds, which are essential for their transition into clinical trials.

In conclusion, (2,3-Difluorophenyl)hydrazine (CAS: 116681-58-4) continues to be a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its versatility in synthesizing bioactive molecules, coupled with recent advancements in structural and mechanistic studies, underscores its potential in addressing unmet medical needs. Future research directions may include the exploration of its applications in targeted drug delivery systems and combination therapies, further expanding its impact on the field.